Cas no 1804242-56-5 (3-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one
• CAS No: 1804242-56-5
• MF: C₁₁H₁₃BrOS
• MW: 273.189321279526
• CID: 4979932
• Update Time: 2025-11-06

3-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one

• Inchi： 1S/C11H13BrOS/c1-2-8-4-3-5-10(14)11(8)9(13)6-7-12/h3-5,14H,2,6-7H2,1H3
• InChI Key： NOOQXEHWPNZBBL-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=CC=1CC)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.2
• Topological Polar Surface Area: 18.1

Additional information on 3-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one (CAS No. 1804242-56-5)

3-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one (CAS No. 1804242-56-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This compound, characterized by its bromo and mercapto functional groups, offers a versatile platform for synthetic chemists exploring novel molecular architectures. Its 2-ethyl-6-mercaptophenyl moiety, in particular, has been studied for its role in modulating reactivity and stability in complex chemical environments.

In the context of modern research, 3-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one is often discussed alongside topics such as drug discovery, catalysis, and green chemistry. Researchers are increasingly interested in how its propan-1-one backbone can be leveraged to design more efficient synthetic routes for bioactive molecules. The compound's CAS No. 1804242-56-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, its potential role in bioconjugation and protein labeling has made it a subject of interest in biochemical applications.

The synthesis and characterization of 3-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one often involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and accurate structural confirmation, which are critical for its use in sensitive applications. The compound's mercaptophenyl group, in particular, is known for its ability to form stable bonds with metals, making it a candidate for nanomaterial functionalization and sensor development.

From an industrial perspective, CAS No. 1804242-56-5 is often explored for its scalability and compatibility with continuous flow chemistry, a trending topic in process optimization. Its bromo substituent also opens doors to further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing demand for fragment-based drug design and combinatorial chemistry in the pharmaceutical sector.

Environmental and safety considerations are also paramount when working with 3-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one. Researchers emphasize the importance of proper handling protocols to mitigate risks associated with its reactive functional groups. The compound's stability under various conditions, such as pH sensitivity and thermal degradation, is a common focus in stability studies, ensuring its safe use in laboratory settings.

In summary, 3-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one (CAS No. 1804242-56-5) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from medicinal chemistry to materials science, underscore its value in contemporary research. As scientific inquiries continue to evolve, this compound is poised to remain a key player in the development of next-generation technologies and therapeutics.